Cas no 2228782-25-8 (2-(2-azidoethyl)-1-bromo-4-methoxybenzene)

• Product Name: 2-(2-azidoethyl)-1-bromo-4-methoxybenzene
• CAS No: 2228782-25-8
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6396396
• PubChem ID: 149869093
• Update Time: 2025-06-26

2-(2-azidoethyl)-1-bromo-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-bromo-4-methoxybenzene
• 2228782-25-8
• EN300-1936316

• Inchi： 1S/C9H10BrN3O/c1-14-8-2-3-9(10)7(6-8)4-5-12-13-11/h2-3,6H,4-5H2,1H3
• InChI Key： CATISMLQPIZJLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCN=[N+]=[N-])OC

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(2-azidoethyl)-1-bromo-4-methoxybenzene

Introduction to 2-(2-azidoethyl)-1-bromo-4-methoxybenzene (CAS No. 2228782-25-8)

2-(2-azidoethyl)-1-bromo-4-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 2228782-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of arylalkyl derivatives, characterized by the presence of both bromo and azido functional groups, which make it a versatile intermediate in the synthesis of more complex molecules. The methoxy substituent at the para position relative to the bromine atom introduces additional reactivity, enabling diverse chemical transformations that are crucial for drug development and material science applications.

The structural features of 2-(2-azidoethyl)-1-bromo-4-methoxybenzene make it particularly valuable in medicinal chemistry. The azido group (-N₃) is a well-known leaving group in nucleophilic substitution reactions, facilitating the introduction of various functional moieties into the aromatic core. Simultaneously, the bromo group (-Br) can undergo cross-coupling reactions such as Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings, allowing for the construction of biaryl structures or nitrogen-containing heterocycles. The methoxy group (-OCH₃) not only enhances solubility but also participates in electronic modulation of the aromatic system, influencing reactivity and stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(2-azidoethyl)-1-bromo-4-methoxybenzene has emerged as a key building block in this endeavor. Its utility in constructing pharmacophores has been demonstrated in several high-profile studies. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce azido or bromo-containing precursors into drug candidates allows for selective functionalization, enabling the fine-tuning of molecular properties such as binding affinity and metabolic stability.

One notable application of 2-(2-azidoethyl)-1-bromo-4-methoxybenzene is in the development of bioconjugates for targeted therapy. By reacting the azido group with alkynes via click chemistry (specifically Cu(I)-catalyzed azide-alkyne cycloaddition), researchers can generate stable triazole linkages that serve as handles for further modifications. This approach has been particularly useful in creating antibody-drug conjugates (ADCs) and other immunotherapeutic agents. The incorporation of 2-(2-azidoethyl)-1-bromo-4-methoxybenzene into these conjugates allows for precise control over drug release mechanisms, thereby improving therapeutic outcomes.

The pharmaceutical industry has also explored 2-(2-azidoethyl)-1-bromo-4-methoxybenzene as a precursor for developing antimicrobial agents. The structural motif present in this compound can be modified to target bacterial enzymes or disrupt essential cellular processes. For example, derivatives of this compound have shown promise in inhibiting bacterial DNA gyrase and topoisomerase IV, which are critical for bacterial replication. Additionally, the methoxy group provides a site for further derivatization, enabling the creation of analogs with enhanced bioavailability and reduced toxicity.

From a synthetic chemistry perspective, 2-(2-azidoethyl)-1-bromo-4-methoxybenzene exemplifies the importance of functional group interplay in designing efficient synthetic routes. The presence of both bromo and azido groups allows for sequential transformations without requiring extensive purification steps. This feature is particularly advantageous when scaling up reactions for industrial production. Moreover, recent advances in transition-metal catalysis have further expanded the synthetic possibilities of this compound. For instance, palladium-catalyzed reductive amination enables the introduction of amino groups adjacent to the aromatic ring, broadening its utility in peptidomimetic synthesis.

The role of CAS No. 2228782-25-8 in material science is equally noteworthy. Researchers have investigated its potential as a monomer or crosslinking agent in polymer chemistry. The ability to incorporate reactive sites such as azides and bromides into polymers allows for controlled degradation or modification under specific conditions. This has implications for creating smart materials that respond to environmental stimuli or exhibit tailored mechanical properties. Such applications are particularly relevant in biomedical engineering, where biodegradable polymers are essential for drug delivery systems and tissue engineering scaffolds.

In conclusion, 2-(2-azidoethyl)-1-bromo-4-methoxybenzene represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining an aromatic core with reactive azido and bromo substituents—make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications, 2228782-25-8 will undoubtedly remain at the forefront of innovation in drug discovery and advanced materials development.